Cas no 1806884-96-7 (2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride
• CAS No: 1806884-96-7
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4889836
• Update Time: 2025-05-26

2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C7H3ClF2N2O4/c8-6(14)4-2(13)1-3(12(15)16)11-5(4)7(9)10/h1,7H,(H,11,13)
• InChI Key： DOSUWSMKGGKLCX-UHFFFAOYSA-N
• SMILES： ClC(C1C(C=C([N+](=O)[O-])NC=1C(F)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 438
• XLogP3: 1.5
• Topological Polar Surface Area: 92

Additional information on 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride

Research Brief on 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride (CAS: 1806884-96-7)

2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride (CAS: 1806884-96-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The synthesis and characterization of 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride have been detailed in several recent publications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key building block in the synthesis of novel pyridine-based inhibitors targeting bacterial DNA gyrase. The study highlighted the compound's reactivity, particularly its ability to undergo nucleophilic substitution reactions, making it a versatile intermediate for further functionalization.

In addition to its synthetic applications, recent research has investigated the biological activity of derivatives derived from this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride exhibited potent inhibitory effects against Mycobacterium tuberculosis, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for developing new antitubercular agents.

Further studies have explored the compound's role in medicinal chemistry. For instance, a 2023 study in ACS Chemical Biology utilized 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride as a precursor for the development of covalent inhibitors targeting cysteine proteases. The researchers successfully demonstrated that the compound's electrophilic carbonyl chloride group could form stable thioester bonds with active-site cysteine residues, leading to potent and selective inhibition.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride. A 2024 review in Organic Process Research & Development highlighted the need for optimized synthetic protocols to improve yield and purity. The review also emphasized the importance of understanding the compound's degradation pathways under various storage conditions to ensure its reliability in pharmaceutical applications.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-carbonyl chloride (CAS: 1806884-96-7) represents a valuable chemical entity with diverse applications in drug discovery and medicinal chemistry. Ongoing research continues to uncover its potential, particularly in the development of enzyme inhibitors and antimicrobial agents. Future studies should focus on addressing synthetic challenges and further exploring its biological activities to fully realize its therapeutic potential.